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Compound of Interest

Compound Name: Neuropeptide FF

Cat. No.: B10786669

Get Quote

The following tables summarize the quantitative data on the binding affinities and physiological

effects of Neuropeptide FF and its analogs from various studies.

Table 1: In Vitro Receptor Binding Affinities of Neuropeptide FF
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Ligand Receptor Preparation Kd (nM) Ki (nM) Reference

Neuropeptide

FF

Human

NPFFR1

Recombinant

CHO cells
1.13 [3]

Neuropeptide

FF

Human

NPFFR2

Recombinant

CHO cells
0.37 [3]

[125I]-EYF
Human

NPFFR

Recombinant

CHO cells
0.06 [5]

Human NPAF
Human

NPFFR

Recombinant

CHO cells
0.22 [5]

SQA-NPFF
Human

NPFFR

Recombinant

CHO cells
0.29 [5]

Neuropeptide

FF

Human

NPFFR

Recombinant

CHO cells
0.30 [5]

daY8Ra
Rat Spinal

Cord
0.20 ± 0.04 [3]

Table 2: In Vivo Cardiovascular Effects of Central Neuropeptide FF Administration in Rats

Site of
Administration

NPFF
Dose/Agonist

Change in
Mean Arterial
Pressure
(MAP)

Change in
Heart Rate
(HR)

Reference

Nucleus Tractus

Solitarius (NTS)
1 nmol NPFF

+13.8 ± 0.8

mmHg
-29.0 ± 3.2 bpm [6]

Intracerebroventr

icular (ICV)
10 µg NPFF +30-40 mmHg Not specified [6]

Intrathecal (i.t.) 5-40 nmol NPFF
Dose-dependent

increase

Dose-dependent

increase
[6]

Table 3: In Vivo Nociceptive and Anti-inflammatory Effects of Neuropeptide FF
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Animal Model
Administration
Route

NPFF
Analog/Dose

Effect Reference

Mouse
Intracerebroventr

icular (i.c.v.)
NPFF

Attenuated

morphine-

induced

analgesia in tail-

flick test

[3][7]

Mouse Intrathecal (i.t.) NPFF analogs

Induced long-

lasting, opioid-

dependent

analgesia and

potentiated

morphine's effect

[8]

Rat

(Carrageenan-

induced paw

edema)

NPFF

Markedly

attenuated

edema

[9]

Mouse (naive)
Intracerebroventr

icular (i.c.v.)
NPFF

Dose-

dependently

attenuated VD-

hemopressin(α)-

induced central

analgesia

[10]

Experimental Protocols
Detailed methodologies for key experiments cited in this guide are provided below.

In Vitro Radioligand Binding Assay
This protocol is used to determine the binding affinity of ligands for NPFF receptors.

Cell Culture and Membrane Preparation:
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Chinese Hamster Ovary (CHO) cells stably expressing human NPFF1 or NPFF2 receptors

are cultured in appropriate media.

Cells are harvested, and crude membranes are prepared by homogenization in a buffer

followed by centrifugation. The resulting pellet containing the cell membranes is

resuspended.

Binding Assay:

Competition binding assays are performed using a radiolabeled ligand, such as [125I]

[Tyr1]NPFF.[3]

Cell membranes are incubated with a fixed concentration of the radiolabeled ligand and

varying concentrations of the unlabeled competitor ligand (e.g., NPFF).

Incubation is carried out at room temperature for a defined period (e.g., 60-90 minutes) to

reach equilibrium.

Separation and Detection:

The reaction is terminated by rapid filtration through glass fiber filters to separate bound

from free radioligand.

Filters are washed with ice-cold buffer to remove non-specifically bound radioligand.

The radioactivity retained on the filters is measured using a gamma counter.

Data Analysis:

The concentration of the competitor ligand that inhibits 50% of the specific binding of the

radioligand (IC50) is determined.

The inhibition constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff

equation.[11]

In Vitro Functional Assay: cAMP Measurement
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This assay measures the ability of NPFF to modulate adenylyl cyclase activity, a downstream

effector of G-protein coupled receptors.

Cell Culture and Treatment:

HEK293 cells stably expressing NPFF receptors are cultured in 96-well plates.

Cells are pre-treated with a phosphodiesterase inhibitor to prevent cAMP degradation.

Cells are then stimulated with forskolin (to activate adenylyl cyclase) in the presence or

absence of varying concentrations of NPFF for a defined period (e.g., 30 minutes).[3]

cAMP Detection:

Intracellular cAMP levels are measured using a competitive immunoassay, such as a

Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Data Analysis:

The fluorescence signal, which is inversely proportional to the cAMP concentration, is

measured.

Data are plotted as a dose-response curve to determine the EC50 or IC50 of NPFF.

In Vivo Carrageenan-Induced Paw Edema Model
This model is used to assess the anti-inflammatory effects of NPFF.[9]

Animals:

Male C57BL/6 mice are used for this study.

Procedure:

A baseline measurement of paw volume is taken using a plethysmometer.

Mice are then injected with NPFF or a vehicle control.
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After a set time, carrageenan (an inflammatory agent) is injected into the plantar surface of

the right hind paw.

Paw volume is measured at various time points after the carrageenan injection (e.g., 1, 2,

4, 6 hours).

Data Analysis:

The degree of paw edema is calculated as the percentage increase in paw volume

compared to the baseline.

The effects of NPFF treatment are compared to the vehicle control group.

In Vivo Tail-Flick Test for Analgesia
This is a common method to assess the pain-modulating effects of NPFF.[12]

Animals:

Male mice are typically used.

Procedure:

A baseline tail-flick latency is determined by focusing a beam of radiant heat on the tail

and measuring the time it takes for the mouse to flick its tail away. A cut-off time is set to

prevent tissue damage.

Animals are administered with the test compound (e.g., NPFF, morphine, or a

combination) via intracerebroventricular (i.c.v.) or intrathecal (i.t.) injection.

Tail-flick latencies are measured again at various time points after drug administration.

Data Analysis:

The analgesic effect is often expressed as the Maximum Possible Effect (%MPE),

calculated as: [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x

100.
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Signaling Pathways and Experimental Workflows
Diagrams created using the DOT language illustrate the key signaling pathways and

experimental workflows associated with Neuropeptide FF research.
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Click to download full resolution via product page

Caption: Neuropeptide FF signaling pathways.
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Caption: Experimental workflow for a radioligand binding assay.

Comparative Analysis of In Vitro and In Vivo Effects
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The effects of Neuropeptide FF observed in vitro provide a foundational understanding of its

interaction with its receptors and downstream signaling cascades. In vivo studies, however,

reveal a more complex and sometimes contradictory picture due to the interplay of various

physiological systems.

In Vitro Findings:

Receptor Binding: NPFF exhibits high affinity for both NPFF1 and NPFF2 receptors, with a

slightly higher affinity for NPFFR2.[3] Structure-activity studies have shown that the N-

terminal region of NPFF is crucial for high-affinity binding.[12]

Signaling Pathways: NPFF receptors couple to multiple G proteins. Both NPFF1 and NPFF2

can couple to Gαi/o and Gαs proteins, leading to the inhibition or stimulation of adenylyl

cyclase, respectively.[3][13] NPFFR2 has also been shown to couple to Gαq, activating the

phospholipase C pathway.[14] In some cell lines, NPFF stimulates the ERK and NF-κB

signaling pathways, which are involved in cell survival and inflammation.[15]

Anti-inflammatory Effects:In vitro studies have demonstrated that NPFF can suppress the

production of nitric oxide (NO) in macrophages, an important mediator in inflammation.[9][16]

This effect is mediated through NPFF receptors and involves the inhibition of the NF-κB

signaling pathway.[9]

In Vivo Findings:

Pain Modulation: The role of NPFF in pain is complex and depends on the site of

administration. When administered intracerebroventricularly (i.c.v.), NPFF often acts as an

anti-opioid, attenuating the analgesic effects of morphine.[3][8] In contrast, intrathecal (i.t.)

administration of NPFF can produce analgesia on its own and potentiate the effects of

morphine.[8] This highlights the differential roles of supraspinal and spinal NPFF systems.

Cardiovascular Regulation: Central administration of NPFF generally leads to an increase in

blood pressure.[2][6] The specific effects on heart rate can vary depending on the site of

injection within the brain.[6]

Anti-inflammatory Effects: Consistent with in vitro findings, NPFF demonstrates anti-

inflammatory properties in vivo. For instance, it has been shown to reduce paw edema in a

mouse model of inflammation.[9]
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Feeding Behavior: Intracerebroventricular administration of NPFF has been found to reduce

food intake in food-deprived rats, suggesting a role for NPFF as an endogenous

anorexigenic peptide.[17]

Bridging In Vitro and In Vivo Observations:

The dual effects of NPFF on opioid-induced analgesia observed in vivo can be partly explained

by the widespread distribution of NPFF receptors in different brain and spinal cord regions that

are involved in pain processing.[8] The anti-inflammatory effects seen in vivo are supported by

the in vitro findings of NPFF's ability to suppress pro-inflammatory signaling pathways in

immune cells.[9] Similarly, the cardiovascular effects observed in vivo are a result of NPFF

receptor activation in key autonomic control centers in the central nervous system.[2]

In conclusion, Neuropeptide FF is a pleiotropic peptide with significant effects on multiple

physiological systems. While in vitro studies are crucial for elucidating the molecular

mechanisms of NPFF action, in vivo research is essential for understanding its complex and

integrated physiological roles. The data and protocols presented in this guide offer a

comprehensive resource for researchers investigating the therapeutic potential of targeting the

NPFF system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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